molecular formula C12H7Br2F B15379798 3,5-Dibromo-4'-fluoro-1,1'-biphenyl

3,5-Dibromo-4'-fluoro-1,1'-biphenyl

Cat. No.: B15379798
M. Wt: 329.99 g/mol
InChI Key: AGCAFYJGSBCACT-UHFFFAOYSA-N
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Description

3,5-Dibromo-4'-fluoro-1,1'-biphenyl is a halogenated biphenyl derivative featuring bromine atoms at the 3- and 5-positions of one phenyl ring and a fluorine atom at the 4'-position of the adjacent ring. This compound is of interest in organic synthesis, particularly in cross-coupling reactions, due to the electronic effects of bromine (a strong electron-withdrawing group) and fluorine (a smaller but polar substituent). Its structural framework is commonly utilized in pharmaceuticals, agrochemicals, and materials science, where halogenated biphenyls serve as intermediates or functional building blocks .

Properties

IUPAC Name

1,3-dibromo-5-(4-fluorophenyl)benzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H7Br2F/c13-10-5-9(6-11(14)7-10)8-1-3-12(15)4-2-8/h1-7H
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AGCAFYJGSBCACT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=CC(=CC(=C2)Br)Br)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H7Br2F
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.99 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Similarity Scores

The compound shares structural similarities with several biphenyl derivatives, differing primarily in halogenation patterns and functional group substitutions. Key analogues include:

Compound Name CAS RN Substituents Similarity Score Molecular Formula Molar Mass (g/mol)
3,5-Dibromo-4'-fluoro-1,1'-biphenyl Not provided Br (3,5), F (4') Reference C₁₂H₇Br₂F 328.00 (estimated)
4'-Bromo-3,5-difluoro-1,1'-biphenyl 844856-60-6 Br (4'), F (3,5) 0.97 C₁₂H₇BrF₂ 289.09
3-Bromo-4'-fluoro-1,1'-biphenyl 204776-95-4 Br (3), F (4') 0.93 C₁₂H₈BrF 251.10
4′-Fluoro[1,1′-biphenyl]-4-sulfonyl chloride 116748-66-4 F (4'), SO₂Cl (4) N/A C₁₂H₈ClFO₂S 270.70
3,5-Difluoro-4-methyl-1,1'-biphenyl 2734773-23-8 F (3,5), CH₃ (4) N/A C₁₃H₁₀F₂ 204.22

Notes:

  • Similarity scores (0.93–0.97) reflect structural overlap in halogen placement and biphenyl backbone .
  • The sulfonyl chloride derivative (CAS 116748-66-4) introduces a reactive functional group absent in the target compound, significantly altering its reactivity .
  • The methyl-substituted analogue (CAS 2734773-23-8) lacks bromine, reducing steric bulk and electronic withdrawal effects .

Physicochemical Properties

  • Melting Points :
    • The sulfonyl chloride derivative (CAS 116748-66-4) exhibits a melting point of 82–84°C, attributed to polar interactions from the SO₂Cl group .
    • Data for 3,5-Dibromo-4'-fluoro-1,1'-biphenyl is unavailable, but bromine’s higher atomic mass and van der Waals forces suggest a higher melting point compared to fluorine/methyl-substituted analogues.
  • Molecular Weight : Brominated derivatives (e.g., CAS 844856-60-6, 289.09 g/mol) are heavier than fluorinated or methylated variants (e.g., 204.22 g/mol for CAS 2734773-23-8) .

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